N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H18N4OS2/c1-14-7-9-16(10-8-14)18-12-27-21(24-18)25-19(26)13-28-20-22-11-17(23-20)15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,22,23)(H,24,25,26)
• InChI Key: NBQVUWCMHIMWAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NC=C(N3)C4=CC=CC=C4
• Molecular Formula: C21H18N4OS2
• Molecular Weight: 406.5 g/mol

Description

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H18N4OS2 and its molecular weight is 406.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A series of compounds structurally related to N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide have been synthesized to evaluate their antimicrobial activity. For instance, Baviskar et al. (2013) synthesized a new series of thiazolidin-4-one derivatives to determine their antimicrobial activity, which showed promising results against various bacterial and fungal strains. Similarly, Darwish et al. (2014) aimed to synthesize new heterocyclic compounds incorporating a sulfamoyl moiety for antimicrobial use, indicating the compound's potential in developing new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013); (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Anticancer and Antitumor Activity

Research into thiazole derivatives also extends into anticancer and antitumor applications. Evren et al. (2019) synthesized and studied N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides for their anticancer activity, finding some compounds showed high selectivity against human lung adenocarcinoma cells. This indicates the potential of such compounds in cancer treatment research (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antioxidant Activity

The antioxidant potential of related compounds has been studied, with some derivatives showing significant activity. This suggests their possible use in combating oxidative stress-related diseases or in the development of antioxidant therapies (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).

Enzyme Inhibition

The inhibition of enzymes such as glutaminase and carbonic anhydrases has been a focal point of research for compounds within this structural family, indicating their potential in developing treatments for diseases where these enzymes play a crucial role (Shukla, Ferraris, Thomas, Stathis, Duvall, Delahanty, Alt, Rais, Rojas, Gao, Xiang, Dang, Slusher, & Tsukamoto, 2012); (Carta, Birkmann, Pfaff, Buschmann, Schwab, Zimmermann, Maresca, & Supuran, 2017).